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Compound of Interest

Compound Name: Nemadipine-A

Cat. No.: B163161

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nemadipine-A is a dihydropyridine derivative recognized for its potent activity as an L-type
calcium channel blocker. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and key pharmacological actions. Notably, this
document details its mechanism of action in sensitizing cancer cells to TRAIL-induced
apoptosis through the downregulation of survivin. Detailed experimental protocols for relevant
assays are provided, and key pathways and workflows are visualized to support further
research and development efforts.

Chemical Identity and Structure

Nemadipine-A is a synthetic organic compound belonging to the dihydropyridine class of
molecules. Its core structure is a 1,4-dihydropyridine ring, which is essential for its calcium
channel blocking activity.

IUPAC Name: diethyl 2,6-dimethyl-4-(2,3,4,5,6-pentafluorophenyl)-1,4-dihydropyridine-3,5-
dicarboxylate[1]

Chemical Formula: C19H18FsNOa4[1]
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Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b163161#nemadipine-a-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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